Antigout

Description

Antigout refers to therapeutic strategies and medications aimed at preventing or treating gout, a complex form of arthritis characterized by sudden, severe attacks of pain, swelling, redness, and tenderness in the joints, often the big toe. These treatments typically focus on reducing uric acid levels in the blood (urate-lowering therapy) or managing acute inflammatory episodes. Medications include NSAIDs, colchicine, corticosteroids for acute flares, and allopurinol, febuxostat, or probenecid for long-term management.